
L-165041: Application Notes and Protocols for
Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-165041
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For Researchers, Scientists, and Drug Development Professionals

Introduction
L-165041 is a potent and selective agonist of the Peroxisome Proliferator-Activated Receptor

Delta (PPARδ), a nuclear receptor that plays a crucial role in the regulation of lipid metabolism,

inflammation, and cellular proliferation.[1][2] This cell-permeable phenoxyacetic acid derivative

has demonstrated significant effects in both in vitro and in vivo models, making it a valuable

tool for research in metabolic diseases, cardiovascular conditions, and oncology. These

application notes provide an overview of L-165041, its mechanism of action, and detailed

protocols for its use in key research applications.

Mechanism of Action
L-165041 selectively binds to and activates PPARδ, which then forms a heterodimer with the

Retinoid X Receptor (RXR). This complex binds to Peroxisome Proliferator Response Elements

(PPREs) in the promoter regions of target genes, leading to the regulation of their transcription.

This signaling pathway is central to the control of fatty acid oxidation, glucose homeostasis,

and inflammatory responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673701#l-165041-supplier-for-research-grade-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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